Cas no 1781494-05-0 (2-Hydroxypyridine-4-sulfonyl chloride)

• Product Name: 2-Hydroxypyridine-4-sulfonyl chloride
• CAS No: 1781494-05-0
• MF: C₅H₄ClNO₃S
• MW: 193.608159065247
• CID: 6349306
• PubChem ID: 105447694
• Update Time: 2025-10-29

2-Hydroxypyridine-4-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• EN300-6740821
• 1781494-05-0
• 2-hydroxypyridine-4-sulfonyl chloride
• 2-Hydroxypyridine-4-sulfonyl chloride

• Inchi： 1S/C5H4ClNO3S/c6-11(9,10)4-1-2-7-5(8)3-4/h1-3H,(H,7,8)
• InChI Key： KZKGPDACAWEPCP-UHFFFAOYSA-N
• SMILES： ClS(C1C=CNC(C=1)=O)(=O)=O

Computed Properties

• Exact Mass: 192.9600419g/mol
• Monoisotopic Mass: 192.9600419g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 71.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydropyridines Pyridinones

Additional information on 2-Hydroxypyridine-4-sulfonyl chloride

Recent Advances in the Application of 2-Hydroxypyridine-4-sulfonyl chloride (CAS: 1781494-05-0) in Chemical Biology and Pharmaceutical Research

2-Hydroxypyridine-4-sulfonyl chloride (CAS: 1781494-05-0) has emerged as a versatile reagent in chemical biology and pharmaceutical research due to its unique reactivity and potential for diverse applications. This sulfonyl chloride derivative is particularly valued for its ability to act as a sulfonylation agent, enabling the modification of various biomolecules and small molecules. Recent studies have highlighted its utility in drug discovery, proteomics, and materials science, making it a compound of significant interest to researchers in these fields.

In drug discovery, 2-Hydroxypyridine-4-sulfonyl chloride has been employed as a key intermediate in the synthesis of sulfonamide-based compounds, which are known for their broad pharmacological activities. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its use in the development of novel kinase inhibitors, where it facilitated the introduction of sulfonamide moieties that enhanced target binding affinity and selectivity. The study reported a 30% improvement in inhibitory activity compared to non-sulfonylated analogs, underscoring the compound's value in medicinal chemistry.

Proteomics research has also benefited from the application of this reagent. Its ability to selectively modify lysine residues under mild conditions has made it particularly useful for protein labeling and cross-linking experiments. A recent Nature Methods paper (2024) described a novel mass spectrometry-based workflow utilizing 2-Hydroxypyridine-4-sulfonyl chloride for quantitative proteomic analysis, achieving superior coverage and reproducibility compared to traditional labeling methods. The researchers noted that the compound's unique chemical properties minimized side reactions while maintaining high labeling efficiency.

From a synthetic chemistry perspective, advances in the production and purification of 2-Hydroxypyridine-4-sulfonyl chloride have significantly improved its accessibility and quality. A 2023 Organic Process Research & Development publication detailed an optimized synthesis protocol that increased yield from 65% to 89% while reducing impurities to less than 0.5%. This development has made the compound more attractive for industrial-scale applications and high-throughput screening campaigns.

Looking forward, researchers are exploring new applications of 2-Hydroxypyridine-4-sulfonyl chloride in areas such as targeted drug delivery and biomaterials engineering. Preliminary results from ongoing studies suggest its potential in creating pH-responsive drug conjugates and functionalized polymer matrices. As these investigations progress, we anticipate seeing expanded utility of this compound across multiple domains of chemical biology and pharmaceutical sciences.